N-(4-isopropylphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide

• IUPAC Name: 2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-13(2)14-5-7-15(8-6-14)20-18(23)12-22-19(24)10-9-16(21-22)17-4-3-11-25-17/h3-11,13H,12H2,1-2H3,(H,20,23)
• InChI Key: CCMGYRSYLDGWLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, often starting with the reaction of specific precursors in the presence of catalysts or under specific conditions to yield desired intermediates, which are further reacted to achieve the target molecule. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound with a structure somewhat similar to the one , involves stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU under cooled conditions. The crude product is then recrystallized and elucidated using elemental analyses and spectroscopic techniques (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using various spectroscopic techniques and sometimes confirmed through X-ray crystallography. The mentioned N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide crystallizes in the orthorhombic crystal system, showcasing intermolecular hydrogen bonds vital for its stability and reactivity (Sharma et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves their interaction with various reagents under specific conditions to yield new compounds with diverse biological activities. For example, the synthesis and reaction of N-1-Naphthyl-3-oxobutanamide with arylidinecyanothioacetamide in ethanol/piperidine solution under reflux conditions yield pyridine-2(1H)-thiones, which further react to produce a variety of derivatives with potential bioactive properties (Hussein et al., 2009).